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Compound of Interest

Compound Name: Joncryl 586

Cat. No.: B1592602

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Joncryl 586's Performance Attributes

In the realm of specialty chemicals, the selection of an appropriate acrylic resin is paramount to
achieving desired performance characteristics in applications ranging from inks and overprint
varnishes to various coatings. This guide provides a comprehensive comparison of Joncryl
586, a solid flake styrene-acrylic resin from BASF, against other acrylic resins. The following
sections present quantitative data, detailed experimental protocols for key performance
indicators, and a visual representation of the experimental workflow to aid in the informed
selection of the most suitable resin for your research and development needs.

Joncryl 586 is specifically designed for formulating alkali-resistant, water-based inks and
overprint varnishes.[1] It is a low-acid, alkali-soluble acrylic resin that is noted for providing
excellent alkaline and water resistance.[2][3] When used in conjunction with water-resistant
emulsions, it imparts good water and wet block resistance to the final ink or lacquer
formulation.[4]

Quantitative Performance Comparison

The selection of an acrylic resin is often a multi-parameter decision. The following table
summarizes the key physical and chemical properties of Joncryl 586 in comparison to other
acrylic resins from the Joncryl family, providing a baseline for performance assessment.
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WQ-110
(equivale
Joncryl Joncryl Joncryl Joncryl Joncryl
Property nt to
586 611 678 ECO 675 HPD 696
Joncryl
HPD 696)
Transparen
Appearanc  Clear Solid ) ) ) ) t Clear
Clear Solid  Clear Solid  Clear Solid  Clear Solid _
e Flakes Solid
Flakes
Non-
_ 99.3 99.8 98.7 99.5 98.9 >99
Volatile (%)
Molecular
Weight 4,600 8,100 8,600 5,700 16,000 16,500
(Mw)
Acid
Number
108 53 215 222 220 215
(mg
KOH/q)
Glass
Transition
60 50 109 103 88 102
Temp. (Tg
OC)
Density @
25°C 1.13 1.12 1.16 1.16 1.16 -
(g/cm?)
Softening
) 115 112 165 141 155 155
Point (°C)

Source: BASF Resins and Additives Selection Guide[5], WQ-110 Technical Data[6]

Key Performance Attributes of Joncryl 586
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Joncryl 586 is a styrene-acrylic copolymer synthesized from styrene and acrylic acid
monomers.[1] This composition provides a balance of properties where styrene contributes to
mechanical strength and film-forming capabilities, while the acrylic component enhances
adhesion and flexibility.[1] Its primary applications are in printing inks for flexographic or
gravure processes and overprint varnishes where alkali resistance is crucial.[7]

The key performance benefits of Joncryl 586 include:

o Excellent Alkali Resistance: Designed to withstand alkaline environments, making it suitable
for applications requiring resistance to basic cleaning agents or substrates.[1][2]

o Superior Water Resistance: Provides robust performance in the presence of moisture.[1]

e Good Re-solubility: Maintains good transfer and re-solubility, which is important for
printability in ink applications.[2][3]

Experimental Protocols

To ensure accurate and reproducible performance evaluation of acrylic resins, standardized
testing methodologies are critical. The following are detailed protocols for determining some of
the key parameters presented in the comparison table, based on ASTM standards.

Determination of Glass Transition Temperature (TQ)

The glass transition temperature (TQ) is a crucial thermal property that indicates the
temperature at which an amorphous polymer transitions from a hard, glassy state to a softer,
rubbery state.[8]

o Methodology: ASTM E1640 - Standard Test Method for Assignment of the Glass Transition
Temperature By Dynamic Mechanical Analysis (DMA).[9]

o Apparatus: Dynamic Mechanical Analyzer (DMA).

o Procedure: A small sample of the resin is subjected to an oscillating force (stress) and the
resulting displacement (strain) is measured as the temperature is ramped up at a
controlled rate (e.g., 5 °C/min).[10] The DMA monitors the changes in the viscoelastic
properties, specifically the storage modulus (stiffness) and loss modulus (energy
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dissipation).[9] The Tg is determined from the peak of the tan delta curve (loss
modulus/storage modulus) or the onset of the drop in the storage modulus.[9][10]

o Specimen Size: Dependent on the analyzer, typical dimensions can range from 22 + 1 x 3
+1x1.0£05mmto56+4x12+1x2.0=x0.5mm.[10]

Measurement of Viscosity

Viscosity is a measure of a fluid's resistance to flow and is a critical parameter for the
processing and application of resins in coatings and inks.

o Methodology: ASTM D2196 - Standard Test Methods for Rheological Properties of Non-
Newtonian Materials by Rotational Viscometer.[11][12]

o Apparatus: Rotational Viscometer (e.g., Brookfield type).

o Procedure: A spindle is rotated in the resin solution at a known speed, and the torque
required to overcome the viscous drag of the fluid is measured. This torque reading is then
converted to a viscosity value in centipoise (cP) or Pascal-seconds (Pa-s). For non-
Newtonian materials, viscosity is measured at various shear rates to fully characterize the
rheological behavior.

o Sample Preparation: The resin is dissolved in a suitable solvent to a specified
concentration. The solution must be homogeneous and free of air bubbles.[13]

Determination of Acid Number

The acid number represents the amount of free carboxylic acid groups in the resin, which
influences its solubility in alkaline solutions and its interaction with pigments and other

components.
¢ Methodology: Potentiometric Titration.
o Apparatus: Potentiometric titrator with a suitable electrode (e.qg., glass pH electrode).

o Procedure: A known weight of the resin is dissolved in a suitable solvent mixture (e.qg.,
toluene and isopropanol). The solution is then titrated with a standardized solution of
potassium hydroxide (KOH) in an alcohol solvent. The endpoint of the titration is
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determined by the inflection point of the titration curve, which is monitored by the
potentiometer. The acid number is calculated in mg KOH per gram of solid resin.

Experimental and Decision-Making Workflow

The following diagram illustrates a typical workflow for the evaluation and selection of an acrylic
resin for a specific application.
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Caption: Workflow for Acrylic Resin Evaluation and Selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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